Cas no 2165497-44-7 ((R)-Azepan-4-ol)

• Product Name: (R)-Azepan-4-ol
• CAS No: 2165497-44-7
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD32067001
• CID: 4777116
• Update Time: 2026-02-27

(R)-Azepan-4-ol Chemical and Physical Properties

Names and Identifiers

• (R)-Azepan-4-ol
• SB35445

• MDL： MFCD32067001
• Inchi： 1S/C6H13NO/c8-6-2-1-4-7-5-3-6/h6-8H,1-5H2/t6-/m1/s1
• InChI Key： JKYGZQCMFANMFM-ZCFIWIBFSA-N
• SMILES： O[C@H]1CCNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 65.5
• XLogP3: 0
• Topological Polar Surface Area: 32.299

Additional information on (R)-Azepan-4-ol

Introduction to (R)-Azepan-4-ol (CAS No. 2165497-44-7)

(R)-Azepan-4-ol (CAS No. 2165497-44-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and biological properties. This compound belongs to the class of azepanes, which are seven-membered heterocyclic compounds with a broad range of applications in drug discovery and development.

The chirality of (R)-Azepan-4-ol is a critical feature that influences its biological activity and pharmacological profile. Chiral compounds, such as this one, can exhibit distinct properties compared to their enantiomers, making them valuable in the development of enantioselective drugs. The (R)-configuration of this compound has been shown to have specific interactions with biological targets, which can lead to improved efficacy and reduced side effects in therapeutic applications.

Recent studies have highlighted the potential of (R)-Azepan-4-ol in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has demonstrated that this compound can modulate specific neurotransmitter systems, such as the serotonin and dopamine pathways, which are implicated in conditions like depression, anxiety, and Parkinson's disease. The ability of (R)-Azepan-4-ol to selectively interact with these pathways makes it a promising candidate for the development of novel therapeutic agents.

In addition to its potential in neurological disorders, (R)-Azepan-4-ol has also shown promise in the field of oncology. Preclinical studies have indicated that this compound can inhibit the growth of certain cancer cells by targeting key signaling pathways involved in cell proliferation and survival. Specifically, it has been found to interfere with the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This makes (R)-Azepan-4-ol a potential lead compound for the development of targeted cancer therapies.

The synthesis and purification of (R)-Azepan-4-ol are crucial steps in ensuring its purity and enantiomeric excess (ee). Various synthetic routes have been developed to produce this compound efficiently and with high enantioselectivity. One common approach involves the use of chiral catalysts or auxiliaries to achieve the desired (R)-configuration. These methods not only enhance the yield and purity of the final product but also reduce the environmental impact associated with chemical synthesis.

The physicochemical properties of (R)-Azepan-4-ol are also important considerations for its pharmaceutical applications. This compound is typically a white crystalline solid with a molecular weight of 128.19 g/mol. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for formulation into various dosage forms, including tablets, capsules, and injectable solutions.

To further explore the therapeutic potential of (R)-Azepan-4-ol, extensive preclinical studies have been conducted to evaluate its safety and efficacy. These studies have included in vitro assays using cell lines and in vivo experiments using animal models. The results have been promising, with no significant toxicity observed at therapeutic doses. However, further clinical trials are necessary to confirm these findings and establish the safety profile of this compound in humans.

In conclusion, (R)-Azepan-4-ol (CAS No. 2165497-44-7) is a promising chiral compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of novel therapeutic agents targeting neurological disorders and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in modern drug discovery efforts.